Cas no 881841-42-5 (8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde)

• Product Name: 8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde
• CAS No: 881841-42-5
• MF: C₉H₄ClF₃N₂O
• MW: 248.589071273804
• MDL: MFCD06739264
• CID: 710294
• PubChem ID: 28326410
• Update Time: 2025-04-19

8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxaldehyde,8-chloro-6-(trifluoromethyl)-
• 8-CHLORO-6-(TRIFLUOROMETHYL)IMIDAZO[1,2-A]PYRIDINE-2-CARBALDEHYDE
• 8-Chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxaldehyde
• Imidazo[1,2-a]pyridine-2-carboxaldehyde,8-chloro-6-(trifluoromethyl)
• 8-Chloro-6-trifluoromethyl-imidazo[1,2-a]pyridine-2-carbaldehyde
• AB28989
• AKOS022225219
• DTXSID50651288
• 881841-42-5
• 8-chloro-6(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde
• CS-0097382
• SCHEMBL4898825
• DB-359997
• 8-chloro-6-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carbaldehyde

• MDL： MFCD06739264
• Inchi： 1S/C9H4ClF3N2O/c10-7-1-5(9(11,12)13)2-15-3-6(4-16)14-8(7)15/h1-4H
• InChI Key： MAAURLDZNVRTHO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN2C=C(C=O)N=C21

Computed Properties

• Exact Mass: 247.99600
• Monoisotopic Mass: 247.9964249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• PSA: 34.37000
• LogP: 2.81900

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines